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‘ Compound of Interest

Compound Name: Paraquat dichloride

Cat. No.: B1678430

For Researchers, Scientists, and Drug Development Professionals

Introduction

Paraquat dichloride, systematically named 1,1'-dimethyl-4,4'-bipyridinium dichloride, is a quaternary ammonium compound widely known for its pote

Chemical Structure and Identification

Paraquat dichloride consists of a planar, bipyridinium core with methyl groups attached to each nitrogen atom. The positive charges on the nitrogen

graph "Paraquat Dichloride Structure" {
layout=neato;
node [shape=plaintext, fontcolor="#202124"];
edge [color="#202124"1;

// Define nodes for the bipyridinium rings
N1 [label="N+", pos="0,1!", color="#4285F4"];
Cl [label="C", pos="-1,1.5!"1;

C2 [label="C", pos="-1,0.5!"1;

C3 [label="C", pos="1,1.5!"];

C4 [label="C", pos="1,0.5!"];

C5 [label="C", pos="0,0!"1;

N2 [label="N+", pos="2,1!", color="#4285F4"];

C6 [label="C", pos="3,1.5!"];

C7 [label="C", pos="3,0.5!"];

C8 [label="C", pos="1,1.5!"1; // This is the same as (3
C9 [label="C", pos="1,0.5!"]; // This is the same as C4
C10 [label="C", pos="2,0!"];

// Methyl groups
CH3 1 [label="CH3", pos="-0.5,1.8!"];
CH3 2 [label="CH3", pos="2.5,1.8!"1;

// Chloride ions
Cl1l [label="Cl-", pos="-1.5,-0.5!", color="#EA4335"];
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C12 [label="Cl-", pos="3.5,-0.5!", color="#EA4335"];

// Define edges for the first ring

N1 -- C1;
Cl -- C2;
C2 -- C5;
c5 -- C4;
c4 -- C3;
C3 -- N1;

// Define edges for the second ring

N2 -- C6;
c6 -- C7;
c7 -- C10;
c10 -- C9;
C9 -- C8;
C8 -- N2;

// Link the two rings
C5 -- C10;

// Attach methyl groups

N1 -- CH3 1;
N2 -- CH3 2;
b

Caption: Overview of paraquat-induced oxidative stress and signaling.

Conclusion

This technical guide provides a foundational understanding of paraquat dichloride for researchers, scientists

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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